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Compound of Interest

Compound Name: 1-isobutyl-1H-pyrazol-5-amine

Cat. No.: B1276357 Get Quote

Technical Guide: 1-isobutyl-1H-pyrazol-5-amine
(CAS 3524-18-3)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physicochemical data,

safety information, and synthetic context for 1-isobutyl-1H-pyrazol-5-amine. Due to the limited

availability of experimental data for this specific compound, this guide incorporates both

reported and predicted values to offer as complete a profile as possible.

Chemical Identity and Properties
1-isobutyl-1H-pyrazol-5-amine is a substituted pyrazole derivative. The pyrazole ring is a five-

membered aromatic heterocycle containing two adjacent nitrogen atoms, a scaffold of

significant interest in medicinal chemistry due to its diverse biological activities.[1]

Table 1: General and Physicochemical Data for 1-isobutyl-1H-pyrazol-5-amine
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Property Value Source/Comment

IUPAC Name
1-(2-methylpropyl)-1H-pyrazol-

5-amine
[2]

CAS Number 3524-18-3 [2]

Molecular Formula C₇H₁₃N₃ [2][3]

Molecular Weight 139.20 g/mol [3]

Physical State Liquid
Inferred from supplier

information.

Purity ≥95% [3]

Predicted logP 0.93 A measure of lipophilicity.

Predicted Boiling Point Not available

Predicted Melting Point Not available

Predicted Water Solubility Not available

Amines with fewer than five

carbon atoms are generally

water-soluble.[4]

Predicted pKa Not available

Primary aliphatic amines

typically have a pKa in the

range of 9-11.[5]

Synthesis and Reactivity
While a specific, detailed synthesis protocol for 1-isobutyl-1H-pyrazol-5-amine is not readily

available in the reviewed literature, the synthesis of 1-substituted-5-aminopyrazoles is a well-

established area of organic chemistry. A common and versatile method involves the

condensation of a β-ketonitrile with a substituted hydrazine.[6]

The following diagram illustrates a general workflow for the synthesis of a 1-substituted-5-

aminopyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. pschemicals.com [pschemicals.com]

3. scbt.com [scbt.com]

4. moorparkcollege.edu [moorparkcollege.edu]

5. benchchem.com [benchchem.com]

6. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1-isobutyl-1H-pyrazol-5-amine CAS 3524-18-3
physicochemical data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276357#1-isobutyl-1h-pyrazol-5-amine-cas-3524-
18-3-physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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